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Indium Selenide (In2Ses) is a layered semiconductor material that has garnered attention for its
potential as a high-capacity anode material in next-generation batteries. Its layered structure
allows for the intercalation and deintercalation of ions, such as Li* and Na*, which is the
fundamental mechanism for energy storage in rechargeable batteries.

Lithium-lon Batteries

In2Ses has been investigated as an anode material for lithium-ion batteries (LIBS),
demonstrating promising performance in terms of specific capacity and cycling stability. The
material undergoes a conversion and alloying reaction with lithium, contributing to its high
theoretical capacity.

Sodium-lon Batteries

The application of InzSes has also been extended to sodium-ion batteries (SIBs), which are
considered a cost-effective alternative to LIBs due to the natural abundance of sodium. The
larger ionic radius of Na+ compared to Li* presents challenges for host materials, but the
layered structure of In2Ses can accommodate the sodiation and desodiation processes.

Quantitative Performance Data
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The electrochemical performance of In2Ses-based anodes in both lithium-ion and sodium-ion
batteries is summarized in the tables below.

Table 1: Performance of In2Ses in Lithium-lon Batteries

Initial
Material . Reversible Coulombic
. Current Discharge . . o
Compositio . . Capacity Cycle Life Efficiency
Density Capacity
n (mAhlg) (%)
(mAhlg)
Hexagonal . .
Not Specified  High - 620 cycles ~100
In2Ses
In2Ses/C
Nanocomposi  1C - 628 - -
te

Table 2: Performance of In2Ses in Sodium-lon Batteries

Material Current Density Reversible

. . Cycle Life

Composition (Alg) Capacity (mAh/g)
In2Ses/CoSe:2

5 297.5 2000 cycles
Heterostructure
In2Ses/CoSe2

10 205.5 2000 cycles
Heterostructure
In2Ses/CoSe2

20 371.6 -
Heterostructure

Experimental Protocols

Detailed methodologies for the synthesis of In2Ses, electrode preparation, and electrochemical
measurements are provided below.
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Protocol 1: Hydrothermal Synthesis of In2Ses Hollow
Nanospheres

This protocol describes the synthesis of InzSes(en) nano hollow spheres using a hydrothermal
method.[1]

Materials:

e Indium chloride (InCls)

Selenium powder (Se)

Ethylenediamine (en)

Deionized water

Hydrazine hydrate

Absolute ethanol

Procedure:

¢ In a Teflon-lined stainless steel autoclave, add indium chloride and selenium powder.

Prepare a mixed solvent of ethylenediamine, deionized water, and hydrazine hydrate.

Add the mixed solvent to the autoclave, filling it to 60% of its total volume.

Seal the autoclave and heat it to 180°C for 20-36 hours.

After the reaction, allow the autoclave to cool down to room temperature naturally.

Collect the product by centrifugation and wash it with absolute ethanol several times.

Dry the final product in a vacuum oven.

Protocol 2: Electrode Preparation and Coin Cell
Assembly
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This protocol outlines the steps for fabricating In2Ses-based electrodes and assembling
CR2032 coin cells for electrochemical testing.

Materials:

In2Ses active material

e Carbon black (conductive agent)

o Polyvinylidene fluoride (PVDF) binder

e N-methyl-2-pyrrolidone (NMP) solvent

o Copper foil (current collector)

 Lithium metal foil (counter and reference electrode for LIBS)
e Sodium metal (counter and reference electrode for SIBS)

e Separator (e.g., Celgard 2400)

e Electrolyte (e.g., 1 M LiPFe in EC:DMC for LIBs; 1 M NaClOa in EC:DEC for SIBS)
e CR2032 coin cell components (casings, spacers, springs)
Procedure:

e Slurry Preparation:

o Mix the In2Ses active material, carbon black, and PVDF binder in a weight ratio of
80:10:10.

o Add NMP solvent to the mixture and stir overnight to form a homogeneous slurry.
» Electrode Casting:
o Cast the slurry onto a copper foil using a doctor blade.

o Dry the coated foil in a vacuum oven at 80°C for 12 hours.
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» Electrode Punching:

o Punch the dried electrode sheet into circular discs with a diameter of 12 mm.
e Coin Cell Assembly (in an argon-filled glovebox):

o Place the In2Ses electrode in the center of the coin cell cathode case.

o Add a few drops of electrolyte to wet the electrode surface.

o Place the separator on top of the electrode.

o Add more electrolyte to wet the separator.

o Place the lithium/sodium metal counter electrode on the separator.

o Add a spacer and a spring.

o Place the anode cap on top and crimp the coin cell using a crimping machine.

Protocol 3: Electrochemical Measurements

This protocol details the electrochemical characterization of the assembled coin cells.
Equipment:

o Battery testing system (e.g., Landt, Maccor)

o Electrochemical workstation with a potentiostat/galvanostat

Procedure:

e Cyclic Voltammetry (CV):

o

Perform CV measurements to investigate the electrochemical reactions.

[e]

Set the voltage window (e.g., 0.01-3.0 V vs. Li/Li* for LIBS).

Use a slow scan rate (e.g., 0.1 mV/s) for several initial cycles to stabilize the electrode.

o

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15137670?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

» Galvanostatic Charge-Discharge Cycling:

o Cycle the cells at various current densities to evaluate the rate capability and cycling
stability.

o Charge and discharge the cells within the specified voltage window.

o Record the capacity, coulombic efficiency, and energy density for each cycle.
o Electrochemical Impedance Spectroscopy (EIS):

o Conduct EIS to study the charge transfer kinetics and impedance of the cell.

o Apply a small AC voltage perturbation (e.g., 5 mV) over a frequency range (e.g., 100 kHz
to 0.01 Hz).

Application in Supercapacitors: A General Protocol

While specific studies on InzSes for supercapacitors are not readily available, the following
general protocol can be adapted to evaluate its potential.

Protocol 4: Supercapacitor Electrode Preparation and
Testing

Procedure:
o Electrode Preparation:

o Prepare a slurry as described in Protocol 2, but use a nickel foam or carbon cloth as the
current collector.

e Symmetric Supercapacitor Assembly:

o Assemble a symmetric two-electrode coin cell using two identical InzSes electrodes
separated by a separator and soaked in an aqueous electrolyte (e.g., 1 M KOH or
Naz2S0a).

o Electrochemical Measurements:
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o Cyclic Voltammetry: Measure the CV curves at different scan rates (e.g., 5 to 100 mV/s)
within a stable voltage window (e.g., 0-1 V for aqueous electrolytes).

o Galvanostatic Charge-Discharge: Perform GCD tests at various current densities to
calculate the specific capacitance.

o EIS: Analyze the impedance characteristics of the supercapacitor.
Calculations:

o Specific Capacitance (C) from GCD: C = (I x At) / (m x AV), where | is the discharge current,
At is the discharge time, m is the mass of the active material on one electrode, and AV is the
voltage window.

e Energy Density (E): E = (C x AV?) /(2 x 3.6) (in Wh/kg)
o Power Density (P): P = (E x 3600) / At (in W/kg)

Visualizations

The following diagrams illustrate the experimental workflows and logical relationships in the
application of In2Ses for energy storage.
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Caption: Experimental workflow for In2Ses-based battery fabrication and testing.
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Caption: Applications of In2Ses in different energy storage devices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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